Cas no 1807235-33-1 (4,5-Dibromopyrimidine-2-carbonitrile)

• Product Name: 4,5-Dibromopyrimidine-2-carbonitrile
• CAS No: 1807235-33-1
• MF: C₅HBr₂N₃
• MW: 262.889538526535
• CID: 4826605
• Update Time: 2023-08-19

4,5-Dibromopyrimidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4,5-dibromopyrimidine
• 4,5-Dibromopyrimidine-2-carbonitrile

• Inchi： 1S/C5HBr2N3/c6-3-2-9-4(1-8)10-5(3)7/h2H
• InChI Key： YSCROMQRTLLFAG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C#N)N=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• XLogP3: 2
• Topological Polar Surface Area: 49.6